Cas no 1428372-17-1 (4-(dimethylsulfamoyl)-N-[2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl]benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-[2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl]benzamide
• CAS No: 1428372-17-1
• MF: C₁₉H₁₈N₄O₄S
• MW: 398.435622692108
• CID: 5794451
• PubChem ID: 71804959
• Update Time: 2025-10-28

4-(dimethylsulfamoyl)-N-[2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024557366
• VU0548884-1
• 1428372-17-1
• 4-(N,N-dimethylsulfamoyl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzamide
• 4-(DIMETHYLSULFAMOYL)-N-[2-(6-OXO-1H-PYRIDAZIN-3-YL)PHENYL]BENZAMIDE
• F6424-0068
• 4-(dimethylsulfamoyl)-N-[2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl]benzamide

• Inchi： 1S/C19H18N4O4S/c1-23(2)28(26,27)14-9-7-13(8-10-14)19(25)20-16-6-4-3-5-15(16)17-11-12-18(24)22-21-17/h3-12H,1-2H3,(H,20,25)(H,22,24)
• InChI Key： JMFQPYSFHSSAJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC=CC=C2C2C=CC(NN=2)=O)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 398.10487624g/mol
• Monoisotopic Mass: 398.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(dimethylsulfamoyl)-N-[2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl]benzamide

Comprehensive Overview of 4-(dimethylsulfamoyl)-N-[2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl]benzamide (CAS No. 1428372-17-1)

The compound 4-(dimethylsulfamoyl)-N-[2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl]benzamide (CAS No. 1428372-17-1) is a synthetic small molecule with a unique chemical structure that has garnered significant interest in pharmaceutical and biochemical research. Its molecular formula and intricate design make it a promising candidate for various applications, particularly in drug discovery and targeted therapy. Researchers are increasingly focusing on its potential interactions with biological systems, especially in the context of enzyme inhibition and receptor modulation.

One of the key features of this compound is its dimethylsulfamoyl group, which contributes to its bioavailability and metabolic stability. The presence of the pyridazinone moiety further enhances its ability to engage with specific biological targets, making it a subject of study in cancer research and inflammatory diseases. Recent trends in AI-driven drug design have highlighted the importance of such molecules in accelerating the development of next-generation therapeutics.

In the realm of medicinal chemistry, 4-(dimethylsulfamoyl)-N-[2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl]benzamide is often discussed alongside other sulfonamide derivatives, which are known for their diverse pharmacological activities. Its CAS No. 1428372-17-1 serves as a critical identifier in chemical databases and patent literature, where it is frequently cited for its innovative applications. The compound's synthetic pathway and structure-activity relationship (SAR) are also areas of active investigation, particularly in optimizing its therapeutic index.

From a commercial perspective, this compound is part of a growing market for high-value intermediates used in pharmaceutical manufacturing. Its demand is driven by the need for precision medicine and personalized treatment options, which are among the most searched topics in biotech and healthcare sectors. Additionally, its relevance to green chemistry practices aligns with the increasing emphasis on sustainable synthesis methods in the industry.

For researchers and professionals, understanding the physicochemical properties of CAS No. 1428372-17-1 is essential. Its solubility, stability, and reactivity under various conditions are critical factors in its application. Recent advancements in computational chemistry have enabled more efficient molecular docking studies, further elucidating its potential as a lead compound in drug development pipelines.

In summary, 4-(dimethylsulfamoyl)-N-[2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl]benzamide represents a fascinating area of study at the intersection of chemistry, biology, and medicine. Its unique attributes and growing relevance in cutting-edge research make it a compound worth watching in the coming years. As the scientific community continues to explore its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern healthcare.